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Compound of Interest

Compound Name: 4-Bromo-6-chloropicolinonitrile

Cat. No.: B1446205 Get Quote

An In-Depth Technical Guide to 4-Bromo-6-chloropicolinonitrile

Introduction
4-Bromo-6-chloropicolinonitrile is a halogenated pyridine derivative, a class of heterocyclic

compounds of significant interest in medicinal and agricultural chemistry. Its unique substitution

pattern, featuring a nitrile group and two different halogens on the pyridine ring, makes it a

highly versatile and valuable building block for the synthesis of more complex molecules. The

differential reactivity of the bromine and chlorine atoms, coupled with the synthetic utility of the

nitrile moiety, allows for selective and controlled chemical transformations. This guide provides

a comprehensive overview of the physicochemical properties, synthesis, reactivity, and

analytical characterization of 4-Bromo-6-chloropicolinonitrile, offering field-proven insights

for researchers and development professionals.

Section 1: Core Physicochemical Properties
The fundamental properties of a compound dictate its behavior in chemical reactions and

biological systems. Understanding these characteristics is the first step in its effective

application.
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Picoline Precursor
(e.g., 2-methyl-4,6-dihydroxypyridine)

Step 1: Bromination
(e.g., POBr₃)

4-Bromo-6-hydroxy-2-methylpyridine

Step 2: Chlorination
(e.g., POCl₃)

4-Bromo-6-chloro-2-methylpyridine

Step 3: Oxidation
(e.g., KMnO₄ or SeO₂)

4-Bromo-6-chloropicolinic Acid

Step 4: Amidation -> Dehydration
(e.g., SOCl₂, NH₃, then P₂O₅)

4-Bromo-6-chloropicolinonitrile
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SₙAr at C6

Cross-Coupling at C4 Nitrile Reduction

4-Bromo-6-chloropicolinonitrile

4-Bromo-6-(Nu)-picolinonitrile

R-NH₂ or R-OH
(Selective at C6)

4-(Aryl/Alkyl)-6-chloro-
picolinonitrile

Pd Catalyst
+ Boronic Acid

(Suzuki Coupling)

4-Bromo-6-chloro-
picolinylamine

LiAlH₄ or H₂/Catalyst

Diverse Bioactive Molecules

4-Bromo-6-chloropicolinonitrile
(Core Scaffold)

Pharmaceutical
Candidates

Medicinal Chemistry
(e.g., Kinase Inhibitors)

Agrochemical
Candidates

Agrochemical Synthesis
(e.g., Insecticides)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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